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Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027 Get Quote

Ensuring the safe and compliant disposal of N,N-Diethylethylenediamine is critical for

laboratory safety and environmental protection. This guide provides essential safety

information, logistical procedures, and regulatory context for researchers, scientists, and drug

development professionals. Adherence to these protocols is imperative due to the hazardous

nature of this chemical.

Immediate Safety and Handling Precautions
N,N-Diethylethylenediamine is a flammable, corrosive, and toxic substance that requires

careful handling in a controlled environment.[1] It can cause severe skin burns and eye

damage.[2] Inhalation may lead to corrosive injuries to the respiratory tract.[1][3]

Personal Protective Equipment (PPE): All personnel handling N,N-Diethylethylenediamine
must use appropriate PPE to prevent exposure. This includes:

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes and vapors.[4]

Hand Protection: Use chemical-resistant gloves such as butyl, neoprene, or nitrile.[4] It is

important to consider the breakthrough time of the glove material for prolonged handling.[4]

Body Protection: A chemical-resistant lab coat or apron should be worn over long-sleeved

clothing, along with closed-toe shoes.[4]
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Respiratory Protection: In poorly ventilated areas or when vapors are likely, a NIOSH/MSHA-

approved respirator with a suitable cartridge is necessary.[4]

Work should be conducted in a chemical fume hood to minimize inhalation exposure.[5] All

sources of ignition, such as open flames, sparks, and hot surfaces, must be eliminated from the

handling area.[2][6] Use non-sparking tools and explosion-proof equipment.[2][5]

Step-by-Step Disposal Protocol
The disposal of N,N-Diethylethylenediamine is regulated as hazardous waste. The following

steps outline the proper procedure for its disposal, in accordance with regulations such as the

Resource Conservation and Recovery Act (RCRA) in the United States.[7][8][9]

Waste Identification and Classification: Determine that the N,N-Diethylethylenediamine
waste is hazardous.[7] This chemical is classified as a flammable and corrosive liquid.[1][2]

Segregation: Do not mix N,N-Diethylethylenediamine waste with other waste streams

unless explicitly permitted by your institution's waste management plan. Keep it separate

from incompatible materials like strong oxidizing agents, strong acids, and acid chlorides.[5]

Containerization:

Use a designated, properly labeled hazardous waste container that is in good condition

and compatible with the chemical.[5]

The container must be kept tightly closed when not in use to prevent the release of

vapors.[2][5]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "N,N-Diethylethylenediamine," and any other information required by your

institution and local regulations.

Temporary Storage:

Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste storage.[2][5]

The storage area should be away from sources of ignition and incompatible materials.[2]
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Arrange for Licensed Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal company to arrange for pickup and disposal.[3]

Disposal should be carried out at an approved waste disposal plant, typically through

incineration.[3][5]

Never dispose of N,N-Diethylethylenediamine down the drain or in regular trash.

Spill and Emergency Procedures
In the event of a spill:

Evacuate non-essential personnel from the area.[5]

Eliminate all ignition sources.[6]

Ventilate the area.

Wearing the appropriate PPE, contain the spill using an inert absorbent material like sand or

earth.[6] Do not use combustible materials.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[5][6]

Decontaminate the spill area.

For large spills, contact your institution's emergency response team.

Quantitative Data for N,N-Diethylethylenediamine
The following table summarizes key quantitative data for N,N-Diethylethylenediamine.
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Property Value

CAS Number 100-36-7

Molecular Formula C₆H₁₆N₂

Molecular Weight 116.20 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 145-147 °C (293-297 °F)

Flash Point 34 °C (93 °F)

Density 0.827 g/cm³

UN Number 2685

Sources:[1][3][5][10]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of N,N-
Diethylethylenediamine.
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Caption: Workflow for the safe disposal of N,N-Diethylethylenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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